N-[2-(Dimethylamino)ethyl]-2,2-diphenylacetamide

• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C18H22N2O/c1-20(2)14-13-19-18(21)17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3,(H,19,21)
• InChI Key: LKWNIOQWLMMGGL-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2
• solubility: 37.9 [ug/mL]

Description

N-[2-(Dimethylamino)ethyl]-2,2-diphenylacetamide, also known as DDAVP, is a synthetic analog of the naturally occurring hormone vasopressin. Vasopressin is responsible for regulating water balance in the body, and DDAVP has been developed as a treatment for conditions such as diabetes insipidus, nocturnal enuresis, and hemophilia A.

Scientific Research Applications

1. Medicinal Chemistry and Drug Discovery

N-[2-(Dimethylamino)ethyl]-2,2-diphenylacetamide and its derivatives have been explored in the field of medicinal chemistry. Research includes the synthesis and pharmacological evaluation of derivatives as potential analgesic agents. For instance, a study demonstrated that certain derivatives exhibited significant antinociceptive activity, indicating their potential in pain management (Pakulska et al., 2009).

2. Neurological Research

In neurological research, compounds with a dimethylaminoethyl component have been used to study neurofibrillary tangles and beta-amyloid plaques in the brains of living patients with Alzheimer's disease. One study utilized a radiofluorinated derivative for positron emission tomography, providing insights into the progression of Alzheimer's disease (Shoghi-Jadid et al., 2002).

3. Polymer Science

In the field of polymer science, the dimethylaminoethyl group has been used in the synthesis of polymers with antimicrobial properties. A notable example is poly(2-(dimethylamino ethyl)methacrylate) (pDMAEMA), which has shown effectiveness against various Gram-positive and Gram-negative bacteria. This research is particularly relevant in developing antimicrobial coatings for medical devices (Rawlinson et al., 2010).

4. Chemical Synthesis and Improvement

Studies have also focused on the improvement of chemical synthesis methods for compounds containing the dimethylaminoethyl group. These improvements aim at increasing the yield and purity of the final products, which is crucial for their application in various scientific research fields (Gong Fenga, 2007).

5. Fluorescent Probes

The development of novel fluorescent probes for real-time monitoring of environmental and biological parameters has also incorporated dimethylaminoethyl derivatives. For example, one study developed probes for the quantitative detection of low levels of carbon dioxide, which is significant in both biological and medical applications (Wang et al., 2015).